Cas no 832077-13-1 (Benzonitrile, 2-(methylazo)-)

• Product name: Benzonitrile, 2-(methylazo)-
• CAS No: 832077-13-1
• MF: C₈H₇N₃
• MW: 145.16128
• CID: 677038
• PubChem ID: 11389459

Benzonitrile, 2-(methylazo)- Chemical and Physical Properties

Names and Identifiers

• Benzonitrile, 2-(methylazo)-
• 2-(methyldiazenyl)benzonitrile
• 832077-13-1
• DTXSID00464289

• Inchi： InChI=1S/C8H7N3/c1-10-11-8-5-3-2-4-7(8)6-9/h2-5H,1H3
• InChI Key： KVEAPXCJYAIRAE-UHFFFAOYSA-N
• SMILES： CN=NC1=CC=CC=C1C#N

Computed Properties

• Exact Mass: 145.063997236g/mol
• Monoisotopic Mass: 145.063997236g/mol
• Isotope Atom Count: 0
• Hydrogen Bond Donor Count: 0
• Hydrogen Bond Acceptor Count: 3
• Heavy Atom Count: 11
• Rotatable Bond Count: 1
• Complexity: 189
• Covalently-Bonded Unit Count: 1
• Defined Atom Stereocenter Count: 0
• Undefined Atom Stereocenter Count : 0
• Defined Bond Stereocenter Count: 0
• Undefined Bond Stereocenter Count: 0
• XLogP3: 1.8
• Topological Polar Surface Area: 48.5Ų